Cas no 74755-63-8 (Cortisol 21-Thiolacetate)

• Product Name: Cortisol 21-Thiolacetate
• CAS No: 74755-63-8
• MF: C₂₃H₃₂O₆S
• MW: 436.561586380005
• CID: 3168411
• Update Time: 2025-06-08

Cortisol 21-Thiolacetate Chemical and Physical Properties

Names and Identifiers

• Cortisol 21-Thiolacetate

• Inchi： 1S/C23H32O6S/c1-12(24)29-20(30)19(27)23(28)9-7-16-15-5-4-13-10-14(25)6-8-21(13,2)18(15)17(26)11-22(16,23)3/h10,15-18,20,26,28,30H,4-9,11H2,1-3H3/t15-,16-,17-,18+,20?,21-,22-,23+/m0/s1
• InChI Key： BUNLHNWVHLCINS-FPGPXTOWSA-N
• SMILES： C1(C=C2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](C[C@@H]1O)(C)[C@](O)(C(C(OC(=O)C)S)=O)CC3)CC2)=O

Experimental Properties

• Solubility: 可溶于丙酮、二甲基亚砜

Cortisol 21-Thiolacetate Security Information

• Storage Condition：Refrigerator, under inert atmosphere

Additional information on Cortisol 21-Thiolacetate

Cortisol 21-Thiolacetate (CAS No. 74755-63-8): A Comprehensive Overview

Cortisol 21-Thiolacetate, a derivative of the well-known hormone Cortisol, is a compound of significant interest in the field of pharmaceutical research and biomedicine. With the CAS number 74755-63-8, this molecule has garnered attention for its unique chemical structure and potential therapeutic applications. The introduction of a thiol group and an acetate ester at the 21-position modifies the native cortisol molecule, conferring upon it distinct biochemical properties that make it a valuable tool in both academic research and drug development.

The synthesis and characterization of Cortisol 21-Thiolacetate have been subjects of extensive investigation, particularly in understanding its interaction with biological targets. This compound exhibits a high degree of specificity, which is crucial for developing targeted therapies. Recent studies have highlighted its role in modulating inflammatory pathways, making it a promising candidate for treating conditions characterized by chronic inflammation.

One of the most compelling aspects of Cortisol 21-Thiolacetate is its ability to interact with nuclear receptors, particularly the glucocorticoid receptor (GR). Unlike native cortisol, which may exhibit rapid metabolism and limited bioavailability, the thiolacetate derivative demonstrates enhanced stability and prolonged receptor binding. This property has been leveraged in preclinical studies to develop novel anti-inflammatory agents with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have allowed researchers to model the binding interactions of Cortisol 21-Thiolacetate with GR at an atomic level. These studies have revealed that the thiol group at the 21-position plays a critical role in stabilizing the receptor-ligand complex. This insight has guided the design of next-generation glucocorticoids with enhanced efficacy and reduced side effects.

The therapeutic potential of Cortisol 21-Thiolacetate extends beyond anti-inflammatory applications. Emerging research suggests that this compound may also have neuroprotective properties. Studies conducted on animal models have demonstrated that Cortisol 21-Thiolacetate can attenuate neuroinflammatory responses associated with conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms remain under investigation, but preliminary findings are encouraging.

In addition to its biological activities, the chemical properties of Cortisol 21-Thiolacetate make it an attractive intermediate for synthesizing more complex molecules. Its stable structure allows for further functionalization, enabling chemists to create derivatives with tailored pharmacological properties. This versatility has sparked interest among medicinal chemists who are exploring its use in developing new drugs for various therapeutic indications.

The production of high-purity Cortisol 21-Thiolacetate is a challenge that requires meticulous synthetic techniques. Advanced purification methods, such as high-performance liquid chromatography (HPLC) and recrystallization, are employed to ensure that the final product meets stringent quality standards. These efforts are essential for ensuring consistent performance in both research and clinical settings.

Regulatory considerations play a significant role in the development and commercialization of compounds like Cortisol 21-Thiolacetate. Compliance with Good Manufacturing Practices (GMP) is imperative to ensure safety and efficacy. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the evaluation of novel pharmaceuticals derived from cortisol analogs.

The future prospects for Cortisol 21-Thiolacetate are bright, with ongoing research aimed at uncovering new therapeutic applications and optimizing its pharmacological profile. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of cortisol derivatives continues to evolve, compounds like Cortisol 21-Thiolacetate are poised to play a pivotal role in addressing unmet medical needs.